Warfarin Warfarin Warfarin is an anti-coagulant used to prevent heart attacks, strokes, and the formation of blood clots. It interferes with the use of vitamin K in the required carboxylation of several vitamin K-dependent proteins in the clotting cascade, preventing the initiating of clotting. (±)-Warfarin is a racemic mixture of 2 optically active isomers. (±)-Warfarin has a half-life of 36-42 hours in circulation, bound to plasma proteins, and accumulates in the liver, where the two isomers are metabolized by different pathways. Genetic differences in metabolic enzymes, drugs, diet, and disease state can affect the clearance, and thus the response, to warfarin. As a result, levels of the two enantiomers must be monitored carefully. (±)-Warfarin is also used as a rodenticide.
Brand Name: Vulcanchem
CAS No.: 81-81-2
Catalog No.: VC000409
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Molecular Formula: C19H16O4
Molecular Weight: 308.3

Warfarin

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CAS No.: 81-81-2

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Catalog No.: VC000409

Molecular Formula: C19H16O4

Molecular Weight: 308.3

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Warfarin - 81-81-2

CAS No. 81-81-2
Product Name Warfarin
Synonyms Athrombine K, Coumadin, Coumafene, WARF 42, Zoocoumarin
Molecular Formula C19H16O4
Molecular Weight 308.3
InChIKey PJVWKTKQMONHTI-UHFFFAOYSA-N
Appearance Assay:≥98%A crystalline solid
Description Warfarin is an anti-coagulant used to prevent heart attacks, strokes, and the formation of blood clots. It interferes with the use of vitamin K in the required carboxylation of several vitamin K-dependent proteins in the clotting cascade, preventing the initiating of clotting. (±)-Warfarin is a racemic mixture of 2 optically active isomers. (±)-Warfarin has a half-life of 36-42 hours in circulation, bound to plasma proteins, and accumulates in the liver, where the two isomers are metabolized by different pathways. Genetic differences in metabolic enzymes, drugs, diet, and disease state can affect the clearance, and thus the response, to warfarin. As a result, levels of the two enantiomers must be monitored carefully. (±)-Warfarin is also used as a rodenticide.